4-(3-(7-Chloro-5,11-dihydrodibenz(b,e)(1,4)oxazepin-5-yl)propyl)-alpha,beta-1-piperazineethanol
Overview
Description
4-(3-(7-Chloro-5,11-dihydrodibenz(b,e)(1,4)oxazepin-5-yl)propyl)-alpha,beta-1-piperazineethanol, also known as 4-(3-(7-Chloro-5,11-dihydrodibenz(b,e)(1,4)oxazepin-5-yl)propyl)-alpha,beta-1-piperazineethanol, is a useful research compound. Its molecular formula is C22H28ClN3O2 and its molecular weight is 401.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3-(7-Chloro-5,11-dihydrodibenz(b,e)(1,4)oxazepin-5-yl)propyl)-alpha,beta-1-piperazineethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-(7-Chloro-5,11-dihydrodibenz(b,e)(1,4)oxazepin-5-yl)propyl)-alpha,beta-1-piperazineethanol including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
28318-18-5 |
|---|---|
Product Name |
4-(3-(7-Chloro-5,11-dihydrodibenz(b,e)(1,4)oxazepin-5-yl)propyl)-alpha,beta-1-piperazineethanol |
Molecular Formula |
C22H28ClN3O2 |
Molecular Weight |
401.9 g/mol |
IUPAC Name |
2-[4-[3-(2-chloro-6H-benzo[c][1,5]benzoxazepin-11-yl)propyl]piperazin-1-yl]ethanol |
InChI |
InChI=1S/C22H28ClN3O2/c23-19-6-7-22-21(16-19)26(20-5-2-1-4-18(20)17-28-22)9-3-8-24-10-12-25(13-11-24)14-15-27/h1-2,4-7,16,27H,3,8-15,17H2 |
InChI Key |
XQXPXVNTJBOLGO-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CCCN2C3=CC=CC=C3COC4=C2C=C(C=C4)Cl)CCO |
Canonical SMILES |
C1CN(CCN1CCCN2C3=CC=CC=C3COC4=C2C=C(C=C4)Cl)CCO |
synonyms |
4-(3-(7-chloro-5,11-dihydrodibenz(b,e)(1,4)oxazepin-5-yl)propyl)-alpha,beta-1-piperazineethanol SQ 11,290 SQ 11290 SQ 11290, dihydrochloride SQ 11290, hydrochloride SQ 11290, maleate (1:2) SQ 11290, monohydrochloride SQ-11,290 SQ-11290 |
Origin of Product |
United States |
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